Cas no 130284-56-9 (2-Bromo-3-chloro-5-hydroxypyridine)

• Product Name: 2-Bromo-3-chloro-5-hydroxypyridine
• CAS No: 130284-56-9
• MF: C₅H₃BrClNO
• MW: 208.440419435501
• MDL: MFCD09835244
• CID: 135217
• PubChem ID: 14595225
• Update Time: 2025-06-20

2-Bromo-3-chloro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-5-hydroxypyridine
• 3-Pyridinol, 6-bromo-5-chloro-
• 6-bromo-5-chloropyridin-3-ol
• 6-Bromo-5-chloro-3-pyridinol
• 6-Bromo-5-chloro-3-hydroxy-pyridine
• BCP9000093
• MFCD09835244
• FT-0658579
• CS-W018908
• BCP22882
• AKOS015835791
• J-508205
• A806053
• 130284-56-9
• DS-14412
• DHKTYYVUEJTFHF-UHFFFAOYSA-N
• SY022522
• 6-bromo-5-chloro-pyridin-3-ol;2-Bromo-3-chloro-5-hydroxypyridine
• SCHEMBL363346
• DTXSID40562011
• 3-Pyridinol,6-broMo-5-chloro-
• DB-082837

• MDL： MFCD09835244
• Inchi： 1S/C5H3BrClNO/c6-5-4(7)1-3(9)2-8-5/h1-2,9H
• InChI Key： DHKTYYVUEJTFHF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=N1)O)Cl

Computed Properties

• Exact Mass: 206.90900
• Monoisotopic Mass: 206.90865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.908
• Boiling Point: 386.6°C at 760 mmHg
• PSA: 33.12000
• LogP: 2.20310

2-Bromo-3-chloro-5-hydroxypyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Bromo-3-chloro-5-hydroxypyridine

2-Bromo-3-chloro-5-hydroxypyridine: A Comprehensive Overview

2-Bromo-3-chloro-5-hydroxypyridine, also known by its CAS number CAS No. 130284-56-9, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the pyridine family, which is a six-membered aromatic ring containing one nitrogen atom. The presence of bromine, chlorine, and hydroxyl groups at specific positions on the pyridine ring imparts unique chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for advanced materials development.

The molecular structure of 2-Bromo-3-chloro-5-hydroxypyridine is characterized by the substitution of bromine at position 2, chlorine at position 3, and a hydroxyl group at position 5 of the pyridine ring. This substitution pattern not only enhances the compound's reactivity but also contributes to its stability under certain reaction conditions. Recent studies have highlighted the potential of this compound in the synthesis of bioactive molecules, where its functional groups can serve as versatile building blocks for constructing complex molecular architectures.

In terms of physical properties, 2-Bromo-3-chloro-5-hydroxypyridine exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions, including nucleophilic substitutions, oxidations, and reductions. The compound's hydroxyl group can act as a directing group in electrophilic aromatic substitution reactions, further expanding its utility in synthetic chemistry.

The synthesis of 2-Bromo-3-chloro-5-hydroxypyridine typically involves multi-step processes that include halogenation, oxidation, and substitution reactions. One common approach involves the bromination of a chloropyridine derivative followed by hydroxylation at the desired position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes.

2-Bromo-3-chloro-5-hydroxypyridine has found applications in diverse areas such as pharmaceuticals, agrochemicals, and electronic materials. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and infectious diseases. Its ability to form stable coordination complexes with metal ions has also made it a valuable ligand in organometallic chemistry and catalysis.

In the field of materials science, recent research has explored the use of 2-Bromo-3-chloro-5-hydroxypyridine as a precursor for constructing advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications. The compound's functional groups provide multiple binding sites for metal ions, enabling the formation of complex architectures with tailored properties.

The chemical reactivity of 2-Bromo-3-chloro-5-hydroxypyridine has been extensively studied to understand its behavior under different reaction conditions. For instance, its bromide group can undergo nucleophilic substitution reactions with various nucleophiles such as hydroxide ions or amides to generate derivatives with different functionalities. Similarly, its hydroxyl group can participate in oxidation reactions to form ketones or other oxygen-containing functional groups.

In conclusion, 2-Bromo-3-chloro-5-hydroxypyridine, with its unique chemical structure and versatile functional groups, continues to be a valuable compound in both academic research and industrial applications. Its role as an intermediate in organic synthesis and its potential for developing advanced materials highlight its importance in modern chemistry. As research progresses, new applications for this compound are expected to emerge, further solidifying its position as an essential building block in chemical science.